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For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Brown 283, a prominent member of the acid dye family, is a 1:2 metal complex dye
widely utilized in the textile and leather industries for its excellent fastness properties. This
technical guide provides a comprehensive overview of the current understanding of the metal
complex structure of Acid Brown 283, including its known physicochemical properties, a
conceptual structural representation, and generalized experimental protocols for the synthesis
and characterization of this class of dyes. While specific proprietary details of the commercial
dye's exact ligand structure are not publicly available, this guide synthesizes the established
knowledge of 1:2 chromium complex azo dyes to offer valuable insights for researchers.

Physicochemical and Tinctorial Properties of Acid
Brown 283

Acid Brown 283 is consistently identified as a single azo, 1:2 metal complex dye.[1][2] The
central metal ion is chromium, forming a stable complex with two molecules of a monoazo dye
ligand.[3] This structure contributes to its desirable characteristics as a dye. A summary of its
known properties is presented in Table 1.
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Property Value/Description

C.I. Name Acid Brown 283

CAS Number 12219-66-8

Chemical Class Single Azo, 1:2 Chromium Complex
Appearance Brown Powder

Solubility Soluble in water.[4]

Application Dyeing of leather, wool, and nylon.[3][5]
Light Fastness Good to excellent

Washing Fastness Good

Table 1: Summary of Known Properties of Acid Brown 283.

Conceptual Metal Complex Structure

The definitive crystal structure of Acid Brown 283 is not publicly documented. However, based
on its classification as a 1:2 chromium complex of a monoazo dye, a conceptual structure can
be proposed. In this arrangement, a central chromium (1) ion is coordinated to two bidentate
monoazo dye ligands. Each ligand chelates the chromium ion through a nitrogen atom of the
azo group (-N=N-) and an oxygen atom from a hydroxyl (-OH) or carboxyl (-COOH) group
positioned ortho to the azo linkage. This coordination results in a stable, sandwich-like
structure.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chembk.com/en/chem/C.I.%20Acid%20Brown%20283
https://www.dyestuffscn.com/dyestuff/acid-dyes/acid-brown-283-cas-12219-66-8.html
https://topmostchemical.com/product/12219-66-8/
https://www.benchchem.com/product/b1172437?utm_src=pdf-body
https://www.benchchem.com/product/b1172437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Azo Dye Ligand 1

Aromatic Group 1 N N Aromatic Group 2 e | Coordination Bond

~~

Azo Dye Ligand 2 Coordination Bond...-

Aromatic Group 1 N N Aromatic Group 2 a I

Click to download full resolution via product page

Caption: Conceptual structure of a 1:2 chromium complex azo dye like Acid Brown 283.

Experimental Protocols

While a specific protocol for Acid Brown 283 is proprietary, a general methodology for the
synthesis and characterization of 1:2 chromium complex azo dyes can be outlined based on
established literature.

Synthesis of the Azo Dye Ligand

The synthesis of the organic azo dye ligand is a two-step process involving diazotization and
coupling.
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Caption: General workflow for the synthesis of an azo dye ligand.

o Diazotization: An aromatic amine is dissolved in an acidic solution (typically HCI) and cooled
to 0-5°C. A solution of sodium nitrite (NaNO3) is then added dropwise to form the diazonium
salt.

e Azo Coupling: The cold diazonium salt solution is slowly added to a solution of a coupling
component (e.g., a naphthol or pyrazolone derivative) under controlled pH conditions
(typically alkaline) to yield the azo dye. The resulting dye is then isolated by filtration and
purified.

Formation of the 1:2 Chromium Complex

The pre-formed azo dye is then complexed with a chromium salt.
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Caption: General workflow for the formation of a 1:2 chromium complex dye.

» Metallization: Two molar equivalents of the azo dye ligand are dissolved in a suitable solvent,
such as water or ethanol. One molar equivalent of a chromium(lll) salt (e.g., chromium
trichloride or chromium sulfate) is added to the solution.

o Reaction and Isolation: The reaction mixture is heated under reflux for several hours. The
completion of the reaction is monitored by techniques like thin-layer chromatography (TLC).
Upon completion, the 1:2 chromium complex dye is isolated by filtration, washed, and dried.

Characterization Methods

The synthesized azo dye ligand and the final metal complex are characterized using a variety
of analytical techniques:

e Spectroscopy:

o UV-Visible Spectroscopy: To determine the maximum absorption wavelength (Amax) and
study the electronic transitions.
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o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional
groups and confirm the coordination of the ligand to the metal ion.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the structure of the
organic ligand.

o Chromatography:

o Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography
(HPLC): To assess the purity of the synthesized compounds.

o Elemental Analysis: To determine the elemental composition and confirm the stoichiometry of
the metal complex.

o X-ray Crystallography: To determine the precise three-dimensional structure of the metal
complex, if suitable single crystals can be obtained.

Conclusion

Acid Brown 283 is a 1:2 chromium complex of a single azo dye, a structure that imparts its
valuable dyeing properties. While the exact molecular formula of the commercial product
remains proprietary, this guide provides a robust framework for understanding its fundamental
chemistry. The provided conceptual diagrams and generalized experimental protocols offer a
solid foundation for researchers working with or developing similar metal-complex dyes. Further
investigation, potentially through high-resolution mass spectrometry and 2D NMR techniques
on the commercial product, would be necessary for the definitive elucidation of the precise
ligand structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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